3-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide

• IUPAC Name: 3-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide
• InChI: InChI=1S/C13H8F2N2O3/c14-9-3-1-2-8(6-9)13(18)16-10-4-5-11(15)12(7-10)17(19)20/h1-7H,(H,16,18)
• InChI Key: XKIYRSJIVWEAPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)NC2=CC(=C(C=C2)F)[N+](=O)[O-]
• Molecular Formula: C13H8F2N2O3
• Molecular Weight: 278.21 g/mol

Description

3-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide is an organic compound with the molecular formula C13H8F2N2O3 It is characterized by the presence of both fluorine and nitro functional groups attached to a benzamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide typically involves the following steps:

Nitration: The introduction of a nitro group into the benzene ring is achieved through nitration. For example, 4-fluoroaniline can be nitrated using a mixture of concentrated nitric acid and sulfuric acid to yield 4-fluoro-3-nitroaniline.

Amidation: The nitroaniline derivative is then subjected to amidation with 3-fluorobenzoyl chloride in the presence of a base such as triethylamine. This reaction forms the desired benzamide compound.

Industrial Production Methods

Industrial production of 3-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide may involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, solvent choice, and reaction time, is crucial to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Substitution: The fluorine atoms can participate in nucleophilic aromatic substitution reactions, where they are replaced by other nucleophiles.

Common Reagents and Conditions

Reduction: Hydrogen gas with a palladium catalyst or other reducing agents like tin(II) chloride in hydrochloric acid.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products

Reduction: The major product is 3-fluoro-N-(4-fluoro-3-aminophenyl)benzamide.

Substitution: Depending on the nucleophile used, various substituted derivatives of the original compound can be formed.

Scientific Research Applications

3-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide has several applications in scientific research:

Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting specific enzymes or receptors.

Materials Science: The compound’s unique functional groups make it suitable for use in the development of advanced materials, such as polymers with specific properties.

Bioconjugation: The nitro and fluoro groups can be utilized in bioconjugation techniques for labeling and immobilizing biomolecules.

Mechanism of Action

The mechanism of action of 3-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide depends on its application. In medicinal chemistry, it may act by binding to specific molecular targets, such as enzymes or receptors, thereby modulating their activity. The presence of fluorine atoms can enhance the compound’s binding affinity and metabolic stability.

Comparison with Similar Compounds

Similar Compounds

4-fluoro-3-nitroaniline: Shares the nitro and fluoro groups but lacks the benzamide moiety.

3-fluoro-4-nitrobenzoic acid: Contains similar functional groups but differs in the carboxylic acid group instead of the benzamide.

Uniqueness

3-fluoro-N-(4-fluoro-3-nitrophenyl)benzamide is unique due to the combination of its functional groups, which confer specific chemical reactivity and potential biological activity. The presence of both nitro and fluoro groups on the benzamide core makes it a versatile compound for various applications.